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Compound of Interest

Compound Name: 1,4-O-Diferuloylsecoisolariciresinol

Cat. No.: B15589694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1,4-O-
Diferuloylsecoisolariciresinol, a lignan derivative of interest for its potential pharmacological

activities. The information presented herein, including Nuclear Magnetic Resonance (NMR) and

Mass Spectrometry (MS) data, is intended to support research and development efforts in the

fields of natural product chemistry, pharmacology, and drug discovery.

Spectroscopic Data
The structural elucidation of 1,4-O-Diferuloylsecoisolariciresinol, also known as 9,9'-O-

diferuloyl-(-)-secoisolariciresinol, has been accomplished through a combination of one- and

two-dimensional NMR spectroscopy and high-resolution mass spectrometry (HRMS). The

following tables summarize the key quantitative data obtained from these analyses.

Nuclear Magnetic Resonance (NMR) Data
Table 1: ¹H NMR Spectroscopic Data for 1,4-O-Diferuloylsecoisolariciresinol (in CD₃OD)
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Position Chemical Shift (δ) in ppm

2-H, 6-H 6.95 (d, J = 8.1 Hz), 6.93 (d, J = 8.1 Hz)

5-H 6.77 (d, J = 8.1 Hz), 6.75 (d, J = 8.1 Hz)

2'-H, 6'-H 7.02 (d, J = 1.9 Hz), 7.01 (d, J = 1.9 Hz)

5'-H 6.81 (d, J = 8.2 Hz), 6.79 (d, J = 8.2 Hz)

7-Hα 2.81 (dd, J = 13.8, 5.9 Hz)

7-Hβ 2.92 (dd, J = 13.8, 6.2 Hz)

8-H 2.39 (m)

9-Hα 4.25 (dd, J = 11.2, 5.9 Hz)

9-Hβ 4.42 (dd, J = 11.2, 4.8 Hz)

7'-Hα 2.79 (dd, J = 13.8, 6.0 Hz)

7'-Hβ 2.90 (dd, J = 13.8, 6.3 Hz)

8'-H 2.37 (m)

9'-Hα 4.02 (dd, J = 11.2, 6.0 Hz)

9'-Hβ 4.34 (dd, J = 11.2, 4.9 Hz)

2''-H, 6''-H 7.18 (d, J = 1.9 Hz), 7.16 (d, J = 1.9 Hz)

5''-H 6.83 (d, J = 8.2 Hz), 6.81 (d, J = 8.2 Hz)

7''-H 7.62 (d, J = 15.9 Hz)

8''-H 6.38 (d, J = 15.9 Hz)

OMe 3.87 (s), 3.86 (s), 3.85 (s), 3.84 (s)

Table 2: ¹³C NMR Spectroscopic Data for 1,4-O-Diferuloylsecoisolariciresinol (in CD₃OD)
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Position Chemical Shift (δ) in ppm

1, 1' 133.9, 133.8

2, 2' 114.1, 114.0

3, 3' 149.2, 149.1

4, 4' 146.9, 146.8

5, 5' 116.7, 116.6

6, 6' 122.3, 122.2

7, 7' 39.1, 39.0

8, 8' 44.5, 44.4

9, 9' 67.2, 67.1

1'', 1''' 127.9, 127.8

2'', 2''' 111.4, 111.3

3'', 3''' 149.9, 149.8

4'', 4''' 149.2, 149.1

5'', 5''' 116.4, 116.3

6'', 6''' 124.0, 123.9

7'', 7''' 146.9, 146.8

8'', 8''' 115.6, 115.5

9'', 9''' 168.9, 168.8

OMe 56.4 (4C)

Mass Spectrometry (MS) Data
Table 3: High-Resolution Mass Spectrometry (HRMS) Data for 1,4-O-
Diferuloylsecoisolariciresinol
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Ion Calculated m/z Found m/z

[M + Na]⁺ 737.2574 737.2571

Experimental Protocols
NMR Spectroscopy
¹H and ¹³C NMR spectra were recorded on a Bruker AVANCE III HD 850 MHz spectrometer.

Chemical shifts are reported in parts per million (ppm) relative to the residual solvent peak

(CD₃OD: δH 3.31, δC 49.0). Standard 1D and 2D NMR experiments (COSY, HSQC, HMBC)

were performed to achieve unequivocal assignment of proton and carbon signals.

Mass Spectrometry
High-resolution electrospray ionization mass spectrometry (HRESIMS) was performed on a

Waters SYNAPT G2-Si HDMS system. The sample was dissolved in methanol and introduced

into the ESI source. Data was acquired in positive ion mode.

Anti-inflammatory Activity Assay
The anti-inflammatory potential of 1,4-O-Diferuloylsecoisolariciresinol was evaluated by

measuring its ability to inhibit lipopolysaccharide (LPS)-induced nitric oxide (NO) production in

RAW 264.7 macrophage cells.

Cell Culture: RAW 264.7 cells were cultured in DMEM supplemented with 10% FBS and 1%

penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

Treatment: Cells were pre-treated with various concentrations of 1,4-O-
Diferuloylsecoisolariciresinol for 1 hour.

Stimulation: Subsequently, the cells were stimulated with LPS (1 µg/mL) for 24 hours to

induce an inflammatory response.

Nitric Oxide Measurement: The concentration of nitrite, a stable product of NO, in the culture

supernatant was measured using the Griess reagent. The absorbance at 540 nm was

measured with a microplate reader.
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Signaling Pathway
1,4-O-Diferuloylsecoisolariciresinol has been shown to inhibit the production of nitric oxide

in LPS-stimulated macrophages. This suggests an interference with the inflammatory signaling

cascade initiated by LPS. A plausible mechanism of action involves the modulation of key

signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein

Kinase (MAPK) pathways, which are critical for the expression of pro-inflammatory mediators

like inducible nitric oxide synthase (iNOS).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15589694?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

